Cas no 2138208-66-7 (3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine)

• Product Name: 3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine
• CAS No: 2138208-66-7
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• CID: 5921692
• PubChem ID: 165455710
• Update Time: 2025-10-28

3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2138208-66-7
• EN300-715163
• 3-(3-methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine
• 3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine

• Inchi： 1S/C10H9N3O3S/c1-6-7(3-11-4-9(6)13(14)15)8-5-17-12-10(8)16-2/h3-5H,1-2H3
• InChI Key： SXKBRFPPAPCLPI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)C1C=NC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.03646233g/mol
• Monoisotopic Mass: 251.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on 3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine

3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine

The compound 3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine (CAS No: 2138208-66-7) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and functional group diversity. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with a nitro group at position 5, a methyl group at position 4, and a 3-methoxy-substituted 1,2-thiazole moiety at position 3. This unique combination of functional groups makes it a versatile building block for further chemical modifications and functionalization.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry, particularly due to their ability to modulate various biological targets such as enzymes, receptors, and ion channels. The presence of the methoxy group on the thiazole ring adds an additional layer of complexity to the molecule's pharmacokinetic profile, potentially enhancing its bioavailability and stability in biological systems. Furthermore, the nitro group on the pyridine ring is known to impart strong electron-withdrawing effects, which can influence the molecule's reactivity and electronic properties.

The synthesis of 3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of a suitably substituted thiazole derivative with a nitro-substituted pyridine derivative through nucleophilic aromatic substitution or other coupling reactions. The optimization of these reactions has been a focus of recent research efforts, with particular emphasis on improving reaction efficiency and minimizing byproduct formation.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been evaluated as a potential lead compound for the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The thiazole moiety has been associated with anti-inflammatory and antioxidant activities in some studies, while the nitro group can contribute to anti-proliferative effects against cancer cells.

Another area where this compound has demonstrated potential is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. The pyridine ring provides aromatic stability and conjugation pathways that are essential for electronic applications.

Recent advancements in computational chemistry have also enabled researchers to gain deeper insights into the molecular properties of 3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine. Quantum mechanical calculations have been used to predict its electronic structure, reactivity profiles, and interactions with biological targets. These computational studies have complemented experimental work by providing valuable data on the molecule's behavior under different conditions.

In conclusion, 3-(3-Methoxy-1,2-thiazol-4-yl)-4-methyl-5-nitropyridine represents an exciting compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an attractive candidate for further research and development in fields ranging from medicinal chemistry to materials science. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems and their practical applications.